Cas no 44981-48-8 (2-Butenedioic acid,1-(2-propen-1-yl) ester)
44981-48-8 structure
Product Name:2-Butenedioic acid,1-(2-propen-1-yl) ester
CAS No:44981-48-8
MF:C7H8O4
MW:156.136022567749
CID:333346
PubChem ID:6436904
Update Time:2025-04-19
2-Butenedioic acid,1-(2-propen-1-yl) ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenedioic acid,1-(2-propen-1-yl) ester
- allyl hydrogen 2-butenedioate
- DTXSID7062403
- (E)-4-oxo-4-prop-2-enoxybut-2-enoic acid
- DTXSID701287981
- EINECS 259-652-1
- Allyl hydrogen fumarate
- NS00089360
- SCHEMBL39644
- (E)-4-(Allyloxy)-4-oxobut-2-enoic acid
- 2-Butenedioic acid (2Z)-, mono-2-propenyl ester
- 55464-76-1
- 44981-48-8
- 2-Butenedioic acid (2Z)-, 1-(2-propen-1-yl) ester
- AKOS006275006
- starbld0048839
- EINECS 256-174-5
- 1-(2-Propen-1-yl) (2E)-2-butenedioate
- SCHEMBL39643
- EINECS 219-358-6
-
- Inchi: 1S/C7H8O4/c1-2-5-11-7(10)4-3-6(8)9/h2-4H,1,5H2,(H,8,9)/b4-3+
- InChI Key: PEKZMKOVRVVTTN-ONEGZZNKSA-N
- SMILES: O(C(/C=C/C(=O)O)=O)CC=C
Computed Properties
- Exact Mass: 156.042259
- Monoisotopic Mass: 156.042259
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.6
- XLogP3: 0.5
Experimental Properties
- Density: 1.192
- Boiling Point: 282.8°C at 760 mmHg
- Flash Point: 116.8°C
- Refractive Index: 1.486
2-Butenedioic acid,1-(2-propen-1-yl) ester Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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